Cas no 110115-07-6 (Calpain Inhibitor II)

Calpain Inhibitor II is a cell-permeable, reversible inhibitor of calpain I (μ-calpain) and calpain II (m-calpain), exhibiting high selectivity for these calcium-dependent cysteine proteases. It effectively blocks calpain-mediated proteolysis in cellular and biochemical assays, making it a valuable tool for studying calpain's role in processes such as apoptosis, cytoskeletal remodeling, and neurodegenerative diseases. The inhibitor's stability and specificity reduce off-target effects, ensuring reliable experimental outcomes. Its compatibility with various cell types and assay conditions further enhances its utility in research applications. Calpain Inhibitor II is widely used in neuroscience, cell biology, and pharmacology to elucidate calpain-dependent signaling pathways and pathological mechanisms.

Calpain Inhibitor II structure

Product Name:Calpain Inhibitor II

CAS No:110115-07-6

MF:C₁₉H₃₅N₃O₄S

MW:401.563904047012

CID:204759

PubChem ID:121855

Update Time:2025-06-07

Calpain Inhibitor II Chemical and Physical Properties

Names and Identifiers

- L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-1-formyl-3-(methylthio)propyl]-
- CALPAIN INHIBITOR II
- AC-LEU-LEU-L-METHIONINAL
- Ac-Leu-Leu-Met-al
- AC-LEU-LEU-MET-ALDEHYDE
- AC-LEU-LEU-MET-CHO
- AC-LEU-LEU-METHIONINAL
- AC-LLM-CHO
- ALLM
- N-ACETYL-LEU-LEU-MET-CHO
- N-AC-LEU-LEU-METHIONINAL
- CI 2
- Calp II
- SUAM 312
- DTXSID90911499
- N-Acetylleucyl-leucyl-methininal
- Q27107457
- N-Acetyl-L-leucyl-L-leucyl-L-methioninal
- 2-[(1-Hydroxyethylidene)amino]-N-(1-hydroxy-4-methyl-1-{[4-(methylsulfanyl)-1-oxobutan-2-yl]imino}pentan-2-yl)-4-methylpentanimidic acid
- Calpain inhibitor 2
- ALLM (Calpain Inhibitor)
- AKOS040741088
- ALLM - CAS 110115-07-6
- N-Allm
- N-acetylleucyl-leucyl-methioninal
- Ac-Leu-Leu-Methional; ALLM
- 110115-07-6
- N-Acetyl-L-leucyl-N-(1-formyl-3-mercaptopropyl)-L-leucinamide (S)
- BDBM50421409
- SCHEMBL2162504
- (S)-2-acetamido-4-methyl-N-((S)-4-methyl-1-((S)-4-(methylthio)-1-oxobutan-2-ylamino)-1-oxopentan-2-yl)pentanamide
- SUAM-312
- 1D8SBU367Z
- HY-118355
- UNII-1D8SBU367Z
- L-Leucinamide, N-acetyl-L-leucyl-N-(1-formyl-3-(methylthio)propyl)-, (S)-
- CS-0065741
- Ac-Leu-Leu-Met-H
- L-LEUCINAMIDE, N-ACETYL-L-LEUCYL-N-((1S)-1-FORMYL-3-(METHYLTHIO)PROPYL)-
- (2S)-2-acetamido-4-methyl-N-[(2S)-4-methyl-1-[[(2S)-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1-oxopentan-2-yl]pentanamide
- CHEMBL318779
- CCG-207842
- CHEBI:7209
- (2S)-2-acetamido-N-[(1S)-1-[[(1S)-1-formyl-3-methylsulfanyl-propyl]carbamoyl]-3-methyl-butyl]-4-methyl-pentanamide
- Cpi(2)
- Calpain Inhibitor II, powder
- N-Acetyl-leu-leu-methioninal
- G12173
- Calpain Inhibitor II
- MDL： MFCD00065506
- Inchi： 1S/C19H35N3O4S/c1-12(2)9-16(20-14(5)24)19(26)22-17(10-13(3)4)18(25)21-15(11-23)7-8-27-6/h11-13,15-17H,7-10H2,1-6H3,(H,20,24)(H,21,25)(H,22,26)/t15-,16-,17-/m0/s1
- InChI Key： RJWLAIMXRBDUMH-ULQDDVLXSA-N
- SMILES： S(C)CC[C@@H](C=O)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC(C)=O)=O)=O

Computed Properties

Exact Mass: 401.23500
Monoisotopic Mass: 401.23482778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 16
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 16
XLogP3: 2.2
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: White or off white odourless powder
Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.52 g/l) (25 º C),
PSA: 129.67000
LogP: 2.67760
Solubility: Soluble in ethanol

Calpain Inhibitor II Security Information

WGK Germany：3
Safety Instruction： S22; S24/25
FLUKA BRAND F CODES：3-10
Safety Term：S24/25

Calpain Inhibitor II Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	BIC8320-5mg	Calpain inhibitor II	110115-07-6		5mg	£45.00	2023-09-01
Apollo Scientific	BIC8320-25mg	Calpain inhibitor II	110115-07-6		25mg	£135.00	2023-09-01
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65630-1mg	Calpain Inhibitor II	110115-07-6	98%	1mg	￥377.00	2023-09-08
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65630-25mg	Calpain Inhibitor II	110115-07-6	98%	25mg	￥2558.00	2023-09-08
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Biosynth	FC29615-10 mg	Calpain Inhibitor II	110115-07-6		10mg	$825.90	2023-01-04